Cas no 98475-72-0 (Ethyl 1-(4-bromophenyl)-5-chloro-1H-pyrazole-4-carboxylate)

Ethyl 1-(4-bromophenyl)-5-chloro-1H-pyrazole-4-carboxylate is a brominated and chlorinated pyrazole derivative with significant utility in organic synthesis and pharmaceutical research. Its distinct structural features, including the 4-bromophenyl and 5-chloro substituents, enhance its reactivity and selectivity in cross-coupling reactions, making it a valuable intermediate for constructing complex heterocyclic frameworks. The ethyl carboxylate group further improves solubility and facilitates derivatization. This compound is particularly useful in the development of agrochemicals and bioactive molecules due to its stability and functional group compatibility. Its well-defined purity and consistent performance make it a reliable choice for research and industrial applications.
Ethyl 1-(4-bromophenyl)-5-chloro-1H-pyrazole-4-carboxylate structure
98475-72-0 structure
Product Name:Ethyl 1-(4-bromophenyl)-5-chloro-1H-pyrazole-4-carboxylate
CAS No:98475-72-0
MF:C12H10BrClN2O2
MW:329.577001094818
CID:94884
PubChem ID:53302192
Update Time:2025-10-12

Ethyl 1-(4-bromophenyl)-5-chloro-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1-(4-bromophenyl)-5-chloro-1H-pyrazole-4-carboxylate
    • ethyl 1-(4-bromophenyl)-5-chloropyrazole-4-carboxylate
    • 1H-Pyrazole-4-carboxylic acid, 1-(4-bromophenyl)-5-chloro-, ethyl ester
    • 5-chloro-1-(4-bromophenyl)-1H-pyrazole-4-carboxylic acid, ethyl ester
    • AKOS015900700
    • 98475-72-0
    • DTXSID80693353
    • GRXBKGPVFXJVQB-UHFFFAOYSA-N
    • FT-0766783
    • SCHEMBL24304007
    • 1-(4-BROMOPHENYL)-5-CHLORO-1H-PYRAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
    • ethyl1-(4-bromophenyl)-5-chloro-1H-pyrazole-4-carboxylate
    • DB-080526
    • Inchi： 1S/C12H10BrClN2O2/c1-2-18-12(17)10-7-15-16(11(10)14)9-5-3-8(13)4-6-9/h3-7H,2H2,1H3
    • InChI Key： GRXBKGPVFXJVQB-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)N1C(=C(C(=O)OCC)C=N1)Cl

Computed Properties

  • Exact Mass: 327.961
  • Monoisotopic Mass: 327.961
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.1A^2
  • XLogP3: 3.8

Experimental Properties

  • Density: 1.57

Ethyl 1-(4-bromophenyl)-5-chloro-1H-pyrazole-4-carboxylate Pricemore >>

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Ethyl 1-(4-bromophenyl)-5-chloro-1H-pyrazole-4-carboxylate Suppliers

Amadis Chemical Company Limited
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(CAS:98475-72-0)Ethyl 1-(4-bromophenyl)-5-chloro-1H-pyrazole-4-carboxylate
Order Number:A11274
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:19
Price ($):304.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:98475-72-0)Ethyl 1-(4-bromophenyl)-5-chloro-1H-pyrazole-4-carboxylate
A11274
Purity:99%
Quantity:1g
Price ($):304.0
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